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A Comprehensive Overview of the O-GIcNAc Transferase Inhibitor: CAS Number 442665-87-4

This guide provides a detailed technical overview of Ogt-IN-2 (also known as ST045849), a
potent inhibitor of O-GIcNAc Transferase (OGT). It is intended for researchers, scientists, and
drug development professionals, offering in-depth information on its chemical properties,
mechanism of action, and practical applications in scientific research.

Introduction to Ogt-IN-2 and its Target: O-GICNAc
Transferase (OGT)

O-GIcNAc Transferase is a highly conserved and essential enzyme that catalyzes the addition
of a single N-acetylglucosamine (GIcNAc) sugar moiety onto serine and threonine residues of a
vast number of nuclear, cytoplasmic, and mitochondrial proteins.[1][2] This dynamic post-
translational modification, known as O-GIcNAcylation, plays a crucial role in regulating a
multitude of cellular processes, including signal transduction, transcription, metabolism, and
cell cycle control.[1][3] Given its central role in cellular homeostasis, dysregulation of OGT
activity has been implicated in the pathophysiology of numerous diseases, including cancer,
diabetes, and neurodegenerative disorders.[4][5]
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Ogt-IN-2 has emerged as a valuable chemical tool for studying the biological functions of OGT
and the consequences of its inhibition. As a potent inhibitor, it allows for the acute and
reversible modulation of O-GIcNAcylation levels, providing insights into the roles of this
modification in various physiological and pathological contexts.

Chemical and Physical Properties of Ogt-IN-2

A thorough understanding of the physicochemical properties of a research compound is
paramount for its effective use in experimental settings. Key properties of Ogt-IN-2 are
summarized in the table below.

Property Value

CAS Number 442665-87-4[6]
Molecular Formula C23H27CIN203S[6]
Molecular Weight 446.99 g/mol [6]
Appearance White to off-white solid[6]
Purity >98%

Solubility and Storage:
Proper handling and storage are critical to maintain the integrity and activity of Ogt-IN-2.

e Solubility: Ogt-IN-2 is soluble in DMSO up to 125 mg/mL (279.65 mM) with the aid of
ultrasonication.[6] It is also reported to be soluble in ethanol to 100 mM. For in vivo studies,
formulations in a mixture of DMSO, PEG300, Tween-80, and saline have been described to
achieve a suspended solution.[6]

o Storage: As a powder, Ogt-IN-2 should be stored at -20°C for up to 3 years.[6] In solvent,
stock solutions are best stored at -80°C for up to 6 months.[6] Repeated freeze-thaw cycles
should be avoided.[6]

Mechanism of Action and Biological Activity
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Ogt-IN-2 functions as a potent inhibitor of O-GIcNAc Transferase.[7] Most OGT inhibitors act by
competing with the enzyme's substrate, UDP-GIcNAc, at the active site.[1] This competitive

inhibition prevents the transfer of GICNAc to target proteins, leading to a global reduction in O-
GlcNAcylation levels.

Inhibitory Potency:

The inhibitory activity of Ogt-IN-2 has been quantified against different isoforms of OGT:

OGT Isoform ICso0 Value
sOGT (short OGT) 30 £ 2 pM[6]
ncOGT (nucleocytoplasmic OGT) 53 £ 7 uM[6]

The diagram below illustrates the fundamental principle of OGT inhibition.
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Caption: Mechanism of OGT inhibition by Ogt-IN-2.

Applications in Research

Ogt-IN-2 has been utilized in various research areas to investigate the role of O-GIcNAcylation.

Cancer Research

Aberrant O-GIcNAcylation is a recognized hallmark of many cancers, contributing to
phenotypes such as increased proliferation, metabolic reprogramming, and metastasis.[8][9]
Ogt-IN-2 has been shown to:

e Reduce proliferation and viability of prostate cancer cells in vitro.
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o Reprogram prostate cancer cell metabolism, leading to decreased glucose consumption.[1]

e Suppress the growth of gastrointestinal tract cancers, including hepatocellular carcinoma
and colorectal cancer, in both in vitro and in vivo models.[10]

The role of OGT in cancer is multifaceted, impacting key signaling pathways and the stability of
oncogenic proteins.[8] For instance, OGT-mediated O-GIcNAcylation can promote the stability
of MEK2, a component of the MAPK signaling pathway, thereby enhancing breast cancer cell
proliferation and migration.[8]

Neurobiology
O-GIcNAcylation is highly enriched in the nervous system and is crucial for neuronal
development, function, and survival.[11][12] Studies have demonstrated that:

o OGT is essential for sensory neuron survival and maintenance.[12]

o Ogt depletion impairs neuronal maturation, including dendritic growth and spine
development, by decreasing the activity of the Wnt/3-catenin signaling pathway.[11][13]

o Ogt deficiency can lead to abnormal cerebellar function and behavioral deficits by
modulating the RhoA/ROCK signaling pathway.[14]

Ogt-IN-2 can be a valuable tool to probe the dynamic role of O-GIcNAcylation in both normal
neuronal processes and in the context of neurodegenerative diseases where this modification
is often dysregulated.

Developmental Biology

Ogt-IN-2 has been used to study the impact of O-GIcNAcylation on embryonic development.
One notable study demonstrated that Ogt-IN-2 decreases markers of ER stress and apoptosis
in pregnant diabetic mice and reduces neural tube defects in their embryos, highlighting the
importance of balanced O-GlcNAcylation during embryogenesis.

Experimental Protocols
In Vitro OGT Inhibition Assay (General Protocol)
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While a specific protocol for Ogt-IN-2 is not readily available in the public domain, a general
luminescence-based assay, such as the UDP-Glo™ Glycosyltransferase Assay, can be
adapted to determine its ICso value. This assay measures the amount of UDP produced during
the OGT-catalyzed reaction.

Materials:

Recombinant human OGT

Peptide or protein substrate (e.g., a known OGT substrate peptide)

UDP-GIcNAC

Ogt-IN-2

UDP-GIlo™ Glycosyltransferase Assay kit

Assay buffer (e.g., 50 mM Tris-HCI, pH 7.5, 12.5 mM MgClz, 1 mM DTT)

Procedure:

e Prepare a reaction mixture containing recombinant OGT and the substrate peptide in the
assay buffer.

e Add varying concentrations of Ogt-IN-2 (or vehicle control) to the reaction mixture.
« Initiate the reaction by adding UDP-GICNAc.

 Incubate the reaction at 37°C for a defined period (e.g., 60 minutes).

o Stop the reaction and add the UDP-Glo™ Detection Reagent.

 Incubate at room temperature to allow for the conversion of UDP to ATP and subsequent
light production.

o Measure the luminescence using a plate reader. The signal is inversely proportional to OGT
activity.
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o Calculate the percentage of inhibition for each Ogt-IN-2 concentration and determine the
ICso0 value by fitting the data to a dose-response curve.

Prepare Reaction Mix
(OGT, Substrate, Buffer)

l

Add Ogt-IN-2
(Varying Concentrations)

l

Initiate Reaction
(Add UDP-GIcNAC)

Cncubate at 37°C]

Stop Reaction & Add
UDP-Glo™ Reagent

'
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l

Calculate % Inhibition
& Determine IC50

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b611015/docs?utm_src=pdf-body#ogt-in-2-an-in-depth-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for an in vitro OGT inhibition assay.

Cellular O-GIcNAcylation Assay (Western Blot)

To assess the effect of Ogt-IN-2 on global O-GIlcNAcylation levels in cells, Western blotting is a
standard method.

Procedure:

Culture cells to the desired confluency.

o Treat cells with varying concentrations of Ogt-IN-2 (or vehicle control) for a specified
duration (e.g., 24 hours).

e Lyse the cells in a suitable buffer supplemented with protease and O-GIcNAcase inhibitors
(to preserve the O-GIcNAc modification).

o Determine the total protein concentration of the lysates.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose
membrane.

e Block the membrane and then probe with a primary antibody that specifically recognizes O-
GIcNAcylated proteins (e.g., anti-O-GIcNAc antibody [RL2]).

 Incubate with an appropriate secondary antibody conjugated to a detection enzyme (e.g.,
HRP).

» Detect the signal using a chemiluminescent substrate.

e Normalize the O-GIcNAc signal to a loading control (e.g., B-actin or GAPDH).

Signaling Pathways Modulated by OGT Inhibition

The inhibition of OGT by compounds like Ogt-IN-2 can have widespread effects on cellular
signaling due to the extensive crosstalk between O-GIcNAcylation and other post-translational
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modifications, particularly phosphorylation.

e MTOR Signaling: OGT inhibition has been shown to promote mTOR-dependent autophagy
in neurons.[15] Mechanistically, OGT can suppress mTOR activity by restricting proteasome
activity and maintaining intracellular amino acid homeostasis.[16]

o Wnt/B-catenin Signaling: OGT is essential for the proper functioning of the Wnt/p-catenin
pathway, which is critical for embryonic development and neuronal maturation.[11][13]

e Hippo/YAP Pathway: Under glucose-rich conditions, OGT-mediated O-GlcNAcylation of YAP
promotes its nuclear translocation and pro-proliferative gene expression, a process that can
be reversed by OGT inhibition.[17]

The diagram below provides a simplified overview of the interplay between OGT and key
signaling pathways.

Ogt-IN-2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Ogt-IN-2: An In-Depth Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b611015/docs#ogt-in-2-an-in-depth-technical-guide-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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